Cas no 31852-29-6 (Polyinosinic–polycytidylic acid potassium salt)

Polyinosinic–polycytidylic acid potassium salt (Poly I:C potassium salt) is a synthetic double-stranded RNA analog composed of inosine and cytidine residues. It is widely used as a potent immunostimulant and toll-like receptor 3 (TLR3) agonist, eliciting robust innate immune responses by mimicking viral RNA. This potassium salt formulation offers enhanced solubility and stability in aqueous solutions, making it suitable for in vitro and in vivo applications, including vaccine adjuvants, antiviral research, and immunotherapy studies. Its high purity and consistent performance ensure reliable induction of interferon and cytokine production, facilitating reproducible experimental outcomes in immunology and virology research.
Polyinosinic–polycytidylic acid potassium salt structure
31852-29-6 structure
Product Name:Polyinosinic–polycytidylic acid potassium salt
CAS No:31852-29-6
MF:(C10H13N4O8P)x.(C9H14N3O8P)x.xK
MW:710.50080704689
CID:300108
PubChem ID:139600827
Update Time:2026-08-31

Polyinosinic–polycytidylic acid potassium salt Chemical and Physical Properties

Names and Identifiers

    • 5'-Inosinic acid,homopolymer, complex with 5'-cytidylic acid homopolymer (1:1), potassium salt
    • Polyinosinic-polycytidylic Acid (potassium salt​)
    • POLYINOSINIC-POLYCYTIDYLIC ACID POTASSIUM
    • Poly I:C Potassium Salt
    • Polyinosinic-cytidylic potassium salt
    • Polyinosinic-Polycytidylic Acid Potassium Salt
    • Poly (I:C)
    • Poly(I) • Poly(C)
    • 5'-Cytidylic acid homopolymer complex with 5'-inosinic acid homopolyme potassium salt
    • 5'-Cytidylic acid polymers complex with 5'-inosinic acid polymers potassium salt
    • Inosinic acid-cytidylic acid polymer complex potassium salt
    • Poly I-poly C potassium salt
    • PolyinosinicCpolycytidylic acid potassium salt
    • CID 137031716
    • PolyI:C-K
    • POLY[I] POLY[C] POTASSIUM SALT
    • Polyinosinic acid . Polycytidylic acid potassium salt
    • polyinosinic-polycytidylic acid*potassium
    • polyinosinic acid/ polycytidylic potassium
    • Polyinosinic–polycytidylic acid potassium salt
    • 31852-29-6
    • MDL: MFCD00131983
    • Inchi: 1S/C10H13N4O8P.C9H14N3O8P.K/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18);/t4-,6-,7-,10-;4-,6-,7-,8-;/m11./s1
    • InChI Key: KHPUABRWHJGXNJ-VRQAYDGLSA-N
    • SMILES: [K].P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC=NC2=3)=O)O1)O)O.P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

  • Exact Mass: 710.063
  • Monoisotopic Mass: 710.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 8
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 351

Experimental Properties

  • Solubility: Soluble in DMSO; H2O : 10mg/mL

Polyinosinic–polycytidylic acid potassium salt Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

Additional information on Polyinosinic–polycytidylic acid potassium salt

Polyinosinic–polycytidylic Acid Potassium Salt (CAS No. 31852-29-6): A Comprehensive Overview

Polyinosinic–polycytidylic acid potassium salt (CAS No. 31852-29-6) is a synthetic double-stranded RNA (dsRNA) that has gained significant attention in the fields of immunology, virology, and cancer research. This compound is a polymer composed of alternating units of inosinic acid (poly I) and cytidylic acid (poly C), stabilized by potassium ions. Its unique structure and properties make it a valuable tool for studying the innate immune response and developing therapeutic agents.

The polyinosinic–polycytidylic acid potassium salt is known for its ability to mimic viral dsRNA, which is a potent activator of the innate immune system. When introduced into cells, it triggers the activation of pattern recognition receptors (PRRs) such as Toll-like receptor 3 (TLR3) and retinoic acid-inducible gene I (RIG-I). This activation leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines, which play crucial roles in antiviral defense and immune modulation.

Recent studies have highlighted the potential of polyinosinic–polycytidylic acid potassium salt in various therapeutic applications. For instance, it has been explored as an adjuvant in vaccine formulations to enhance immune responses against infectious diseases. In a study published in the Journal of Immunology, researchers demonstrated that the compound significantly boosted the efficacy of influenza vaccines by enhancing the production of neutralizing antibodies and T-cell responses.

Beyond its use as an adjuvant, polyinosinic–polycytidylic acid potassium salt has shown promise in cancer immunotherapy. It can stimulate the immune system to recognize and attack tumor cells, making it a potential candidate for combination therapies with checkpoint inhibitors. A clinical trial evaluating its use in combination with anti-PD-1 antibodies in patients with advanced solid tumors reported promising results, with some patients experiencing durable responses.

The polyinosinic–polycytidylic acid potassium salt is also being investigated for its antiviral properties. In vitro studies have shown that it can inhibit the replication of various viruses, including influenza, herpes simplex virus (HSV), and hepatitis C virus (HCV). This broad-spectrum antiviral activity makes it a valuable candidate for developing broad-spectrum antiviral drugs.

Despite its numerous applications, the use of polyinosinic–polycytidylic acid potassium salt is not without challenges. One major issue is its stability and delivery to target cells. Researchers are actively working on developing novel delivery systems, such as nanoparticles and liposomes, to improve its bioavailability and reduce off-target effects. Additionally, understanding the molecular mechanisms underlying its immunostimulatory effects is crucial for optimizing its therapeutic potential.

In conclusion, polyinosinic–polycytidylic acid potassium salt (CAS No. 31852-29-6) is a versatile compound with significant implications in immunology, virology, and cancer research. Its ability to activate the innate immune system makes it a valuable tool for developing vaccines, antiviral drugs, and cancer immunotherapies. Ongoing research continues to uncover new applications and optimize its use in various therapeutic settings.